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Compound of Interest

Compound Name: 1-Chloro-3-phenylpropane

Cat. No.: B093460

An In-depth Technical Guide to 1-Chloro-3-
phenylpropane

This guide provides a comprehensive overview of 1-chloro-3-phenylpropane, including its
chemical structure, IUPAC nomenclature, physicochemical properties, and a representative
synthetic protocol. This document is intended for researchers, scientists, and professionals in
the field of drug development and organic synthesis.

Chemical Structure and IUPAC Nomenclature

1-Chloro-3-phenylpropane is an organic compound featuring a propane chain substituted with
a chlorine atom at one end and a phenyl group at the other.[1] The International Union of Pure
and Applied Chemistry (IUPAC) name for this compound is 1-chloro-3-phenylpropane.

The nomenclature can be broken down as follows:
e Propane: Indicates a three-carbon alkane backbone.[1]
e 1-Chloro: A chlorine atom is attached to the first carbon of the propane chain.[1]

» 3-Phenyl: A phenyl group (a benzene ring) is attached to the third carbon of the propane
chain.[1]
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Common synonyms for this compound include (3-chloropropyl)benzene, 3-phenylpropyl
chloride, and hydrocinnamyl chloride.[2][3][4][5][6]

The logical relationship between the IUPAC name and the chemical structure is visualized in

the diagram below.
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Start: 3-phenyl-1-propanol

Dissolve in solvent with pyridine catalyst

:

Slowly add Thionyl Chloride (SOCIz2)

:

Reflux to complete reaction

:

Neutralize with NaOH solution

:

Extract with organic solvent

l

Dry the organic layer

:

Purify by vacuum distillation

End: 1-Chloro-3-phenylpropane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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